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CAS No.: 141-19-5
Cat. No.: B1667310
\ 7

Executive Summary: The "Polar" Cold-Resistant
Plasticizer

Bis(2-butoxyethyl) sebacate (BBES), often commercially referred to as Dibutyl Cellosolve
Sebacate, occupies a critical niche in the plasticizer market. While standard alkyl sebacates
like Dioctyl Sebacate (DOS) are the industry benchmark for low-temperature flexibility, they
suffer from poor compatibility with polar polymers (e.g., Nitrile Rubber, Neoprene) and high

extractability in hydrocarbon fuels.

BBES bridges this gap. By incorporating ether linkages into the ester tail, BBES introduces
controlled polarity. This structural modification maintains the low-temperature backbone of
sebacic acid while significantly enhancing oil extraction resistance and compatibility with polar
matrices.

This guide provides a rigorous spectroscopic framework to authenticate BBES and benchmarks
its performance against its primary alternatives: DOS and Dibutyl Sebacate (DBS).

Spectroscopic Characterization: The Authentication
Protocol
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Distinguishing BBES from DOS is a common analytical challenge, as both are high-boiling,
clear liquids with similar refractive indices. The following protocols rely on the unique signature
of the glycol ether moiety in BBES.

Nuclear Magnetic Resonance (NMR) Fingerprinting

NMR is the definitive method for structural validation. The key differentiator is the ethylene

glycol motif (

), which is absent in DOS and DBS.

Experimental Protocol:
o Sample Prep: Dissolve 10 mg of analyte in 0.6 mL of

(Chloroform-d).

e Acquisition: Run 1H NMR (400 MHz minimum) with 16 scans, 1s relaxation delay.
e Analysis: Focus on the 3.0-4.5 ppm region.

Diagnostic Signals (Comparison):

- Bis(2-butoxyethyl) Dioctyl Sebacate Dibutyl Sebacate
eature

Sebacate (BBES) (DOS) (DBS)

Triplet ~2.3 ppm Triplet ~2.3 ppm Triplet ~2.3 ppm

-Methylene (Ester)

Multiplet 4.20—4.25

(Ester side) opm Triplet ~4.05 ppm Triplet ~4.05 ppm
Ether Linkage ( Distinct Multiplets
ABSENT ABSENT
) 3.50-3.70 ppm
Terminal Methyl Triplet ~0.9 ppm Multiplet ~0.9 ppm Triplet ~0.9 ppm
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Analyst Note: The presence of signals in the 3.5-3.7 ppm range is the "Go/No-Go" confirmation

for BBES. If the spectrum is clean between 2.5 and 4.0 ppm, you likely have DOS or DBS.

FTIR Rapid Screening

For routine Quality Control (QC), FTIR provides a faster, albeit less granular, confirmation.
Experimental Protocol:
o Method: ATR (Attenuated Total Reflectance) on a Diamond/ZnSe crystal.
o Parameters: 4 cm~1 resolution, 32 scans.
» Key Bands:

o 1735 cm~1: C=0 Stretch (Common to all sebacates).

o 1110-1125 cm~1: C-O-C Ether Stretch. Strong in BBES; Weak/Absent in DOS.
GC-MS Impurity Profiling

Gas Chromatography-Mass Spectrometry is essential for quantifying free alcohol impurities (2-
butoxyethanol vs. 2-ethylhexanol).

Experimental Protocol:

Column: HP-5MS or equivalent (30m x 0.25mm x 0.25um).

Carrier: Helium @ 1.0 mL/min.

Temp Program: 60°C (1 min) — 20°C/min — 300°C (hold 5 min).

MS Source: EI (70 eV).
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Fragmentation Logic:

e BBES (MW 402): Weak molecular ion. Prominent fragment at m/z 117 (butoxyethyl cation)

and m/z 57 (butyl).

e DOS (MW 426): Prominent fragment at m/z 112 (octene rearrangement) and m/z 129

(protonated acid fragment).

Performance Benchmarking

The choice between BBES and DOS is a trade-off between cold flexibility and oil resistance.

Comparative Performance Data

Bis(2-butoxyethyl)

Dioctyl Sebacate

Dibutyl Sebacate

Property Sebacate (BBES) (DOS) (DBS)

CAS Number 141-19-5 122-62-3 109-43-3

Molecular Weight 402.6 g/mol 426.7 g/mol 314.5 g/mol

Freezing Point -10°C (approx) -48°C -11°C

Plasticizing Efficiency High Medium Very High

Volatility (Heat Loss) Low Very Low High (Risk of fogging)

Oil Extraction

Resistance

Excellent (Polarity

mismatch with oil)

Poor (Extracts easily)

Poor

Water Solubility

Slight (Ether H-
bonding)

Negligible

Negligible

Primary Application

Fuel lines, Nitrile
Rubber, Anti-static
PVC

Cable jacketing, Food

wrap

Coatings, Cosmetics

Mechanism of Action

o DOS: Relies on purely aliphatic chains to push polymer chains apart (Free Volume Theory).

It is highly soluble in non-polar oils, leading to leaching and material hardening.
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e BBES: The ether oxygen increases the Solubility Parameter (

), bringing it closer to polar polymers like PVC and Nitrile Rubber (NBR). This "Polar
Anchoring" prevents the plasticizer from migrating into non-polar solvents (gasoline, oils).

Visualizations

Diagram 1: Analytical Decision Tree for Sebacate
Identification

This workflow ensures correct identification of unknown plasticizer samples.
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Unknown Liquid Sample

Step 1: FTIR Screening
(ATR Mode)

l

No Strong Band Strong C-O-C Band

Suspect Alkyl Sebacate Suspect Glycol Sebacate
(DOS / DBS) (BBES)

Step 2: 1H NMR Confirmation
(CDCls)

Result: Dioctyl Sebacate (DOS) Result: Bis(2-butoxyethyl) Sebacate
(Only alkyl signals) (Ether multiplets present)

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing BBES from standard alkyl sebacates using IR
screening followed by NMR validation.

Diagram 2: Structure-Property Relationship

Understanding why BBES performs differently in oil environments.

DOS Structure Low Polarity High Leaching
(Pure Alkyl Chains) (Lipophilic) in Oil/Fuel

High Compatibility
with Nitrile Rubber

BBES Structure Increased Polarity
(Ether Linkages) (Higher Solubility Parameter)
High Resistance to

Oil Extraction

Click to download full resolution via product page

Caption: Mechanistic impact of the ether linkage on polarity, driving the superior oil resistance
of BBES compared to DOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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